Basic violet 14 Basic violet 14 C.i. basic violet 14 is a dark green powder. A dye derived from triphenylmethane.
Rosanilin is a hydrochloride that is the monohydrochloride of 4-[(4-aminophenyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline. One of the major constituents of Basic fuchsin, together with pararosanilin, magenta II and new fuchsin. It has a role as a fluorochrome, a histological dye and a carcinogenic agent. It contains a rosanilin(1+).
Brand Name: Vulcanchem
CAS No.: 632-99-5
VCID: VC21207870
InChI: InChI=1S/C20H19N3.ClH/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15;/h2-12,23H,21-22H2,1H3;1H
SMILES: CC1=CC(=C(C2=CC=C(C=C2)N)C3=CC=C(C=C3)N)C=CC1=N.Cl
Molecular Formula: C20H19N3.ClH
C20H19N3.HCl
C20H20ClN3
Molecular Weight: 337.8 g/mol

Basic violet 14

CAS No.: 632-99-5

Cat. No.: VC21207870

Molecular Formula: C20H19N3.ClH
C20H19N3.HCl
C20H20ClN3

Molecular Weight: 337.8 g/mol

* For research use only. Not for human or veterinary use.

Basic violet 14 - 632-99-5

Specification

Description C.i. basic violet 14 is a dark green powder. A dye derived from triphenylmethane.
Rosanilin is a hydrochloride that is the monohydrochloride of 4-[(4-aminophenyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline. One of the major constituents of Basic fuchsin, together with pararosanilin, magenta II and new fuchsin. It has a role as a fluorochrome, a histological dye and a carcinogenic agent. It contains a rosanilin(1+).
CAS No. 632-99-5
Molecular Formula C20H19N3.ClH
C20H19N3.HCl
C20H20ClN3
Molecular Weight 337.8 g/mol
IUPAC Name 4-[(4-aminophenyl)-(4-imino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]aniline;hydrochloride
Standard InChI InChI=1S/C20H19N3.ClH/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15;/h2-12,23H,21-22H2,1H3;1H
Standard InChI Key AXDJCCTWPBKUKL-UHFFFAOYSA-N
SMILES CC1=CC(=C(C2=CC=C(C=C2)N)C3=CC=C(C=C3)N)C=CC1=N.Cl
Canonical SMILES CC1=CC(=C(C2=CC=C(C=C2)N)C3=CC=C(C=C3)N)C=CC1=N.Cl
Colorform METALLIC GREEN LUSTROUS CRYSTALS
Melting Point greater than 392 °F (decomposes) (NTP, 1992)

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